Cas no 111080-65-0 (tert-butyl N-[(pyridin-4-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(pyridin-4-yl)methyl]carbamate
• CAS No: 111080-65-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD07369734
• CID: 129103
• PubChem ID: 1512532
• Update Time: 2025-04-18

tert-butyl N-[(pyridin-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (pyridin-4-ylmethyl)carbamate
• 4-(Boc-aminomethyl)pyridine
• 4-[(tert-Butoxycarbonylamino)methyl]pyridine
• Carbamic acid,N-(4-pyridinylmethyl)-, 1,1-dimethylethyl ester
• N-Boc-4-aminomethylpyridine
• tert-butyl N-(pyridin-4-ylmethyl)carbamate
• N-t-butyloxycarbonyl-4-pyridylmethylamine
• pyridin-4-ylmethyl-carbamic acid tert-butyl ester
• tert-butyl pyridin-4-ylmethylcarbamate
• 4-(tert-Butoxycarbonylamino)methylpyridine
• tert-Butyl (pyridin-4-ylmethyl)
• N-(4-Pyridinylmethyl)-Carbamic Acid 1,1-Dimethylethyl Ester
• Carbamic acid, (4-pyridinylmethyl)-, 1,1-dimethylethyl ester (9CI)
• 4-(Boc-aminomethyl)pyridine ,97%
• (pyridin-4-ylmethyl)carbamic acid tert-butyl ester
• KXCFJDZVQLRYSI-UHFFFAOYSA-N
• RP26428
• 4-(tert
• 4-(t-butyloxycarbonylaminomethyl)-pyridine
• 4-(tert-butyloxycarbonylaminomethyl)pyridin
• tert-butyl N-[(pyridin-4-yl)methyl]carbamate
• CS-0204397
• AS-64532
• B2126
• tert-Butyl(pyridin-4-ylmethyl)carbamate
• tert-Butyl [(pyridin-4-yl)methyl]carbamate
• Carbamic acid,N-(4-pyridinylmethyl)-,1,1-dimethylethyl ester
• AMY25008
• SCHEMBL481947
• 111080-65-0
• J-513653
• J-002519
• s11724
• DTXSID00363708
• MFCD07369734
• N-Boc-4-aminomethylpyridine, 96%
• 4-(tert-butyloxycarbonylaminomethyl) pyridine
• EN300-81017
• FT-0687916
• AKOS009159200
• 4-(tert-butyloxycarbonylaminomethyl)pyridine
• 1,1-Dimethylethyl N-(4-pyridinylmethyl)carbamate (ACI); Carbamic acid, (4-pyridinylmethyl)-, 1,1-dimethylethyl ester (9CI); 4-(tert-Butoxycarbonylamino)methylpyridine; [(Pyridin-4-yl)methyl]carbamic acid tert-butyl ester

• MDL： MFCD07369734
• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)13-8-9-4-6-12-7-5-9/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： KXCFJDZVQLRYSI-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4

Experimental Properties

• Color/Form: solid
• Density: 1.074±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 89.0 to 93.0 deg-C
• Solubility: Slightly soluble (7.7 g/l) (25 º C),
• PSA: 51.22000
• LogP: 2.49720
• Solubility: Not determined

tert-butyl N-[(pyridin-4-yl)methyl]carbamate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives